Cas no 81-78-7 (Benzoic acid,2,2'-[(9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis-)

• Product name: Benzoic acid,2,2'-[(9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis-
• CAS No: 81-78-7
• MF: C₂₈H₁₈N₂O₆
• MW: 478.45232
• CID: 723406
• PubChem ID: 66490

Benzoic acid,2,2'-[(9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,2'-[(9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis-
• 2,2'-[(9,10-dihydro-9,10-dioxo-1,5-anthrylene)diimino]bisbenzoic acid
• 2-[[5-(2-carboxyanilino)-9,10-dioxoanthracen-1-yl]amino]benzoic acid
• 1,5-Bis(2-carboxyanilino)-9,10-anthracenedione
• 1,5-Bis(2-carboxyanilino)anthraquinone
• 1.5-Bis-(2-carboxy-anilino)-anthrachinon
• Acridylic Acid
• Anthraquinone-1,5-bis-anthranilic acid
• N,N'-(9,10-Dioxo-9,10-dihydro-anthracen-1,5-diyl)-di-anthranilsaeure
• N,N'-(9,10-dioxo-9,10-dihydro-anthracene-1,5-diyl)-di-anthranilic acid
• Violet BN Acid Anthraquinone
• Vulcan Violet BN
• EINECS 201-376-0
• CHEBI:125598
• Benzoic acid, 2,2'-((9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino)bis-
• C.I.61720
• VBKQODJWSGDGNQ-UHFFFAOYSA-N
• AKOS015962358
• 1,5-Bis(o-carboxyanilino)anthraquinone
• NSC 16221
• AC-16521
• UNII-5V2A2QT8FK
• NSC-16221
• Anthranilic acid,N'-1,5-anthraquinonylenedi--
• NSC16221
• DTXSID0058855
• Q27216213
• J53.448J
• CCG-208147
• 2,2'-((9,10-DIHYDRO-9,10-DIOXO-1,5-ANTHRACENEDIYL)DIIMINO)BIS(BENZOIC ACID)
• 2,2'-((9,10-Dioxo-9,10-dihydroanthracene-1,5-diyl)bis(azanediyl))dibenzoicacid
• 2,2-[(9,10-dihydro-9,10-dioxo-1,5-anthrylene)diimino]bisbenzoicacid
• Anthranilic acid, N,N'-1,5-anthraquinonylenedi-
• C.I. 61720
• 5V2A2QT8FK
• SCHEMBL5187548
• 2-{[5-(2-carboxyanilino)-9,10-dioxo-9,10-dihydro-1-anthracenyl]amino}benzoic acid
• NCI-16221
• Benzoic acid, 2,2'-[(9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis-
• 2,2'-((9,10-Dihydro-9,10-dioxo-1,5-anthrylene)diimino)bisbenzoic acid
• BRD-K59406868-001-01-3
• 2,2'-((9,10-Dioxo-9,10-dihydroanthracene-1,5-diyl)bis(azanediyl))dibenzoic acid
• N,5-Anthraquinonylene)dianthranilic acid
• NS00038153
• 81-78-7
• 1,5-BIS(2-CARBOXYPHENYLAMINO)ANTHRAQUINONE
• Benzoic acid,2'-[(9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis-
• 2,2'-((9,10-DIHYDRO-9,10-DIOXOANTHRACENE-1,5-DIYL)DIIMINO)BIS(BENZOIC ACID)

• Inchi： InChI=1S/C28H18N2O6/c31-25-18-10-6-14-22(30-20-12-4-2-8-16(20)28(35)36)24(18)26(32)17-9-5-13-21(23(17)25)29-19-11-3-1-7-15(19)27(33)34/h1-14,29-30H,(H,33,34)(H,35,36)
• InChI Key： VBKQODJWSGDGNQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)O)NC2=CC=CC3=C2C(=O)C4=C(C3=O)C(=CC=C4)NC5=CC=CC=C5C(=O)O

Computed Properties

• Exact Mass: 478.11600
• Monoisotopic Mass: 478.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133A^2
• XLogP3: 6.1

Experimental Properties

• Density: 1.513
• Boiling Point: 730.7°C at 760 mmHg
• Flash Point: 395.7°C
• Refractive Index: 1.769
• PSA: 132.80000
• LogP: 5.49160